Methyl 4-amino-3-[3-(trifluoromethyl)phenyl]-1,2-thiazole-5-carboxylate

• IUPAC Name: methyl 4-amino-3-[3-(trifluoromethyl)phenyl]-1,2-thiazole-5-carboxylate
• InChI: InChI=1S/C12H9F3N2O2S/c1-19-11(18)10-8(16)9(17-20-10)6-3-2-4-7(5-6)12(13,14)15/h2-5H,16H2,1H3
• InChI Key: NUBIGKPQVCRUKD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C(=NS1)C2=CC(=CC=C2)C(F)(F)F)N
• Molecular Formula: C12H9F3N2O2S
• Molecular Weight: 302.27 g/mol

Description

“Methyl 4-amino-3-[3-(trifluoromethyl)phenyl]-1,2-thiazole-5-carboxylate” is a complex organic compound. It contains a thiazole ring, which is a heterocyclic compound that includes a five-membered ring with one sulfur atom, one nitrogen atom, and three carbon atoms. The compound also contains a trifluoromethyl group (-CF3), which is a functional group in organic chemistry that consists of three fluorine atoms attached to a methyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the thiazole ring and the introduction of the trifluoromethyl group. The exact synthesis process would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazole ring and the trifluoromethyl group would likely have significant effects on the compound’s structure and properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions occur. The thiazole ring and the trifluoromethyl group could potentially participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and reactivity, would be determined by its molecular structure. The presence of the thiazole ring and the trifluoromethyl group could potentially influence these properties.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the specific context in which it is used. For example, if the compound is used as a drug, its mechanism of action would involve its interactions with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is handled and used. Proper safety precautions should be taken when handling this compound to minimize potential risks.

Future Directions

The future directions for research on this compound could involve further studies on its synthesis, properties, and potential applications. This could include exploring new methods of synthesis, investigating its behavior under different conditions, and testing its effectiveness in various applications.